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The table below summarizes the fundamental technical data for HEPPS buffer.

Property Specification

IUPAC Name 3-[4-(2-Hydroxyethyl)piperazin-1-yl]propane-1-sulfonic acid [1]

CAS Number 16052-06-5 [2] [3] [4]

Molecular Formula C9H20N2O4S [1] [3] [4]

Molecular Weight 252.33 g·mol⁻¹ [1] [3] [4]

Useful pH Range 7.3 - 8.7 [2] [3] [4]

pKa (25°C) 8.00 [1]

Appearance White to off-white powder [3] [4]

Solubility in Water High (~24 g/100 mL or 233.33 mg/mL resulting in ~924.70 mM solution) [3] [4]

Applications and Research Uses

HEPPS buffer serves multiple purposes in the laboratory, with one particularly promising therapeutic

application.
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General Biological Buffer: Like other "Good's Buffers," HEPPS is inert for many biological

processes and is used to maintain stable pH in cell culture media, protein purification workflows, and
various biochemical assays [1] [2] [4]. Its effective range makes it suitable for experiments conducted

at physiological pH.
Therapeutic Potential in Alzheimer's Disease: A significant body of research has explored HEPPS
as a therapeutic agent. Studies on mouse models of Alzheimer's disease have shown that orally
administered HEPPS can cross the blood-brain barrier, break up existing amyloid-β plaques and

oligomers, and rescue associated cognitive deficits [1] [3]. It has also been used to dissociate
aggregates in human plasma samples, aiding in blood-based diagnosis [1].

The following diagram illustrates the proposed mechanism of action of HEPPS in Alzheimer's disease

models based on current research.
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Proposed pathway of HEPPS in Alzheimer's disease mouse models, from administration to cognitive

improvement.
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Typical Buffer Preparation Protocol

A standard method for preparing a 0.2 M, pH 8.0 HEPPS buffer solution is as follows [2]. This ready-to-use

solution is filtered through a 0.22-micron filter for sterilization and can typically be stored at room

temperature [2].

1. Dissolve HEPPS powder
in ~80% final volume of dH₂O

2. Adjust pH to 8.0
using Sodium Hydroxide (NaOH)

3. Add dH₂O to
final volume

4. Sterilize by filtration
(0.22 µm filter)

5. Store at Room Temperature

Click to download full resolution via product page

Standard workflow for preparing a sterile 0.2 M HEPPS buffer solution at pH 8.0.

Comparison with HEPES Buffer

While HEPPS and the more common HEPES are both piperazine-based Good's buffers, their different

properties make them suited for specific conditions.
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Feature HEPPS HEPES

Effective pH
Range

7.3 - 8.7 [2] [3] [4] 6.8 - 8.2 [5] [6]

pKa 8.00 [1] ~7.5 [6]

Key
Distinction

Better buffering capacity in the higher end of the

physiological range.

Standard choice for buffering at

strict physiological pH (7.2-
7.4).

Example
Advantage

Preferred for processes requiring pH closer to 8.0. A
2025 study found HEPES yielded the highest

reaction rates for SPAAC bioconjugation at pH 7 [7].

Ideal for standard cell culture
and standard enzyme assays

at pH 7.4 [8] [6].

Key Considerations for Use

Storage: HEPPS powder and solutions are typically stored at room temperature [2] [4].

Biological Activity: Be aware of its novel biological activity in disrupting protein aggregates, which
could be an unwanted interference in some biochemical assays [1] [3].

General Buffer Best Practices: When working with any buffer, remember that concentration must be
sufficient for the experiment, temperature can alter buffering capacity, and potential interactions with

metal ions or other system components should be evaluated [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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